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Compound of Interest

Compound Name: Zoxamide-d5

Cat. No.: B12422247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and

degradation pathways of Zoxamide, with the assumption that the isotopically labeled

Zoxamide-d5 exhibits analogous behavior and is used as a tracer in environmental studies.

Zoxamide is a benzamide fungicide utilized for the control of Oomycete fungi on various crops.

Understanding its environmental persistence, mobility, and transformation is crucial for

assessing its ecological impact.

Executive Summary
Zoxamide is characterized by low aqueous solubility and is not typically persistent in soil or

aquatic environments. Its degradation is primarily driven by a combination of aerobic soil

metabolism, hydrolysis, and photolysis. The major degradation products identified in

environmental matrices include RH-127450, RH-163353, and RH-24549. This guide

summarizes the available quantitative data, details the experimental protocols used to assess

its environmental fate, and provides visual representations of its degradation pathways and

experimental workflows.

Physicochemical Properties of Zoxamide
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Property Value Reference

IUPAC Name

(RS)-3,5-Dichloro-N-(3-chloro-

1-ethyl-1-methyl-2-

oxopropyl)-4-methylbenzamide

[1]

CAS Number 156052-68-5 [1]

Molecular Formula C₁₄H₁₆Cl₃NO₂

Molecular Weight 336.64 g/mol [2]

Water Solubility Low [3]

Vapor Pressure <1.3 x 10⁻⁵ Pa at 20°C [1]

Log P (octanol-water partition

coefficient)
3.76 ± 0.04 [1][2]

Environmental Degradation Pathways
The environmental degradation of Zoxamide proceeds through several key pathways, leading

to the formation of various metabolites.

Aerobic Soil Metabolism
Under aerobic conditions, Zoxamide is readily degraded by soil microorganisms. The primary

metabolites formed are RH-127450 (a de-chlorinated product), RH-163353 (an acid derivative),

and RH-24549 (a benzoic acid derivative).[1] Mineralization to carbon dioxide is a significant

route of dissipation.[4]

Hydrolysis
Zoxamide is susceptible to hydrolysis, particularly under alkaline conditions. This process

contributes to its degradation in aqueous environments.

Photolysis
In the presence of sunlight, Zoxamide can undergo photolytic degradation in both water and on

soil surfaces. The aqueous photolysis half-life has been reported to be approximately 14 days.
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[5]

Degradation Pathway of Zoxamide

Caption: Proposed degradation pathway of Zoxamide in the environment.

Quantitative Environmental Fate Data
The following tables summarize the reported half-lives (DT₅₀) of Zoxamide in various

environmental compartments.

Table 1: Aerobic Soil Metabolism Half-Life of Zoxamide

Soil Type Temperature (°C) Half-Life (days) Reference

Various Soils 20-25 2 - 19 [5]

Sandy Loam / Silt

Loam
Not Specified

10.88 - 17.81 (R-

enantiomer)
[5]

Sandy Loam / Silt

Loam
Not Specified

8.05 - 14.41 (S-

enantiomer)
[5]

Table 2: Abiotic Degradation Half-Life of Zoxamide

Degradatio
n Process

Medium pH
Temperatur
e (°C)

Half-Life
(days)

Reference

Photolysis Aqueous 4 25 14 [5]

Photolysis Soil Not Specified Not Specified 4.3 - 7.4 [6]

Hydrolysis Aqueous Not Specified Not Specified 17.6 - 21.9 [6]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of environmental fate

studies. The following sections outline typical experimental protocols for assessing the

degradation of Zoxamide.
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Aerobic Soil Metabolism Study
This protocol is based on general guidelines such as those from the EPA and OECD.

Experimental Workflow for Aerobic Soil Metabolism Study

Caption: Workflow for a typical aerobic soil metabolism study.

Methodology:

Soil Selection and Characterization: Collect fresh soil from a location with no prior pesticide

application. Characterize the soil for texture (e.g., sandy loam), pH, organic carbon content,

and microbial biomass.[7]

Test Substance: Utilize uniformly ring-labeled [¹⁴C]-Zoxamide-d5 of known radiochemical

purity and specific activity.

Application: Apply the [¹⁴C]-Zoxamide-d5 solution to portions of the characterized soil to

achieve the desired concentration (e.g., 1.5 mg/kg).

Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20

± 2°C) and moisture level (e.g., 40-60% of maximum water holding capacity) for a period of

up to 122 days.[4] Use flow-through systems to trap evolved ¹⁴CO₂ and other volatile

organics.

Sampling: Collect triplicate samples at various time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90,

and 122 days).

Extraction: Extract the soil samples with an appropriate solvent system (e.g.,

acetonitrile/water).

Analysis: Analyze the extracts using High-Performance Liquid Chromatography (HPLC) with

a radioactivity detector to quantify Zoxamide-d5 and its degradation products. Total

radioactivity can be determined by Liquid Scintillation Counting (LSC).

Metabolite Identification: Identify major metabolites using techniques such as Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
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Data Analysis: Calculate the dissipation half-life (DT₅₀) of Zoxamide-d5 and the formation

and decline of its metabolites.

Hydrolysis Study
Methodology:

Buffer Solutions: Prepare sterile aqueous buffer solutions at different pH levels (e.g., 4, 7,

and 9).

Test Substance Application: Add a sterile solution of [¹⁴C]-Zoxamide-d5 to the buffer

solutions to achieve a known concentration.

Incubation: Incubate the solutions in the dark at a constant temperature (e.g., 25°C) for a

defined period (e.g., 30 days).

Sampling: Collect triplicate samples at various time intervals.

Analysis: Directly analyze the aqueous samples by HPLC with a radioactivity detector to

determine the concentration of Zoxamide-d5 over time.

Data Analysis: Determine the rate of hydrolysis and the half-life (DT₅₀) at each pH level.

Photolysis Study
Methodology:

Sample Preparation: Prepare aqueous solutions of [¹⁴C]-Zoxamide-d5 in sterile, buffered

water (e.g., pH 4).

Irradiation: Expose the samples to a light source that simulates natural sunlight (e.g., a

xenon arc lamp) at a constant temperature (e.g., 25°C).[5] Prepare parallel dark control

samples to differentiate between photolytic and other degradation processes.

Sampling: Collect triplicate samples from both irradiated and dark control groups at various

time intervals.
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Analysis: Analyze the samples by HPLC with a radioactivity detector to quantify the

remaining Zoxamide-d5.

Data Analysis: Calculate the photolytic degradation rate and the half-life (DT₅₀).

Analytical Methods for Quantification
Accurate quantification of Zoxamide-d5 and its metabolites is essential for environmental fate

studies.

Table 3: Analytical Techniques for Zoxamide and its Metabolites

Technique Matrix Purpose Reference

UPLC-MS/MS Ginseng Roots

Quantification of

Zoxamide and its acid

metabolites

[3]

GC-ITMS Grape, Must, Wine
Residue analysis of

Zoxamide
[4]

HPLC with Chiral

Column
Soil

Enantioselective

quantification of

Zoxamide

[5]

HPLC with

Radioactivity Detector
Soil, Water

Quantification of

radiolabeled

Zoxamide and

metabolites

[8]

LC-MS/MS Not Specified
Identification of

metabolites

Conclusion
The available data indicates that Zoxamide is unlikely to persist in the environment. Its

degradation is mediated by a combination of biotic and abiotic processes, with aerobic soil

metabolism being a key pathway. The major metabolites formed are also subject to further

degradation. This technical guide provides a framework for understanding and further
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investigating the environmental fate of Zoxamide-d5. The detailed protocols and data

presented herein should serve as a valuable resource for researchers and professionals in the

field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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